Cas no 4798-58-7 (2-hexen-4-ol)
2-hexen-4-ol structure
Product Name:2-hexen-4-ol
CAS No:4798-58-7
MF:C6H12O
MW:100.158882141113
MDL:MFCD00021919
CID:1518529
PubChem ID:20930
Update Time:2025-04-21
2-hexen-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-hexen-4-ol
- (+/-)-(E)-3-hexen-2-ol
- 2-Hexen-4-ol, cis + trans
- hex-4-en-3-ol
- α-Ethyl-γ-methylallyl alcohol
- rac-trans-hex-4-en-3-ol
- 2-HEXENE-4-OL MIXTURE OF CIS &
- Allyl alcohol, 1-ethyl-3-methyl-
- (rac,E)-hex-4-en-3-ol
- (E)-hex-4-en-3-ol
- 2-hexene-4-ol
- amp
- hex-2-en-4-ol
- 4-HEXEN-3-OL
- TRANS-I&
- trans-4-hexen-3-ol
- Allyl alcohol,1-ethyl-3-methyl
- NSC93799
- AI3-28613
- NIOSH/MP4195000
- 4798-58-7
- AKOS006229295
- SCHEMBL716187
- EINECS 225-356-6
- NSC 93799
- NSC-93799
- MP41950000
- MFCD00021919
- .alpha.-Ethyl-.gamma.-methylallyl alcohol
-
- MDL： MFCD00021919
- Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h3,5-7H,4H2,1-2H3
- InChI Key： KWUXUOPPQQMMIL-UHFFFAOYSA-N
- SMILES： OC(C=CC)CC
Computed Properties
- Exact Mass: 100.08900
- Monoisotopic Mass: 100.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 57.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Uncertain
- Density: 0.8489 (estimate)
- Melting Point: 22.55°C (estimate)
- Boiling Point: 135.25°C
- Flash Point: 40.7°C
- Refractive Index: 1.4273 (estimate)
- PSA: 20.23000
- LogP: 1.33340
- Solubility: Uncertain
2-hexen-4-ol Security Information
- Hazardous Material transportation number：UN 1987
- Hazard Category Code： 10
- Safety Instruction： S23; S24/25
- HazardClass：3.2
- PackingGroup：III
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10
- Packing Group：III
- Hazard Level：3.2
2-hexen-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB131560-2 g |
2-Hexen-4-ol, cis + trans; 97% |
4798-58-7 | 2g |
€98.00 | 2023-05-10 | ||
| abcr | AB131560-2g |
2-Hexen-4-ol, cis + trans, 97%; . |
4798-58-7 | 97% | 2g |
€98.00 | 2025-02-17 |
2-hexen-4-ol Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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